1-({Cyclopropyl[(2-methoxyphenyl)methyl]amino}methyl)-3,3-dimethyl-4-phenylazetidin-2-one

• IUPAC Name: 1-[[cyclopropyl-[(2-methoxyphenyl)methyl]amino]methyl]-3,3-dimethyl-4-phenylazetidin-2-one
• InChI: InChI=1S/C23H28N2O2/c1-23(2)21(17-9-5-4-6-10-17)25(22(23)26)16-24(19-13-14-19)15-18-11-7-8-12-20(18)27-3/h4-12,19,21H,13-16H2,1-3H3
• InChI Key: XBNCDPYCMZIOKH-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(N(C1=O)CN(CC2=CC=CC=C2OC)C3CC3)C4=CC=CC=C4)C
• Molecular Formula: C23H28N2O2
• Molecular Weight: 364.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a cyclopropyl group, a methoxyphenyl group, an amino group, and an azetidinone group. The presence of these functional groups suggests that this compound could participate in a variety of chemical reactions.

Synthesis Analysis

Without specific literature or resources, it’s challenging to provide a detailed synthesis analysis. However, the synthesis would likely involve the formation of the cyclopropyl group, the methoxyphenyl group, and the azetidinone group in separate steps, followed by their combination.

. This tells us that the compound contains 23 carbon atoms, 28 hydrogen atoms, 2 nitrogen atoms, and 2 oxygen atoms.

Chemical Reactions Analysis

Again, without specific information, it’s difficult to predict the exact chemical reactions this compound might undergo. However, the presence of the amino group and the azetidinone group suggests that it could participate in reactions typical of these functional groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Without specific data, it’s difficult to provide detailed information about the properties of this compound.

Safety And Hazards

As with the mechanism of action, the safety and hazards associated with a compound depend on specific studies and data. Without this information, it’s not possible to provide accurate safety and hazard information for this compound.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. These could include medicinal chemistry if the compound shows biological activity, or materials science if the compound has interesting physical properties.